4,7-Dibromo-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole

• Molecular Formula: C14H17Br2F2N3
• Molecular Weight: 425.11 g/mol
• IUPAC Name: 4,7-dibromo-2-(2-ethylhexyl)-5,6-difluorobenzotriazole
• InChI: InChI=1S/C14H17Br2F2N3/c1-3-5-6-8(4-2)7-21-19-13-9(15)11(17)12(18)10(16)14(13)20-21/h8H,3-7H2,1-2H3
• InChI Key: FDRJVEUKHBUHQI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CN1N=C2C(=C(C(=C(C2=N1)Br)F)F)Br

Description

4,7-Dibromo-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole (CAS 1916476-35-1) is a fluorinated and brominated benzotriazole derivative with the molecular formula C₁₄H₁₇Br₂F₂N₃ and a molecular weight of 425.11 . This compound is widely utilized in organic photovoltaics (OPV) due to its electron-deficient triazole core, fluorine substitution (enhancing electron-withdrawing capacity), and bromine atoms enabling cross-coupling reactions for polymer synthesis . Its 2-ethylhexyl side chain improves solubility and processability, critical for thin-film device fabrication .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,7-Dibromo-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole typically involves the bromination of a precursor compound. One common method involves the use of N-bromosuccinimide (NBS) as the brominating agent under controlled conditions . The reaction is usually carried out in an organic solvent such as dichloromethane at a temperature of around 60°C. The reaction mixture is then quenched with water, and the product is extracted and purified by recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

4,7-Dibromo-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other functional groups using reagents such as organolithium compounds or Grignard reagents.

Coupling Reactions: It can participate in palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Stille couplings to form complex organic molecules.

Common Reagents and Conditions

N-Bromosuccinimide (NBS): Used for bromination reactions.

Organolithium Compounds: Used for substitution reactions.

Palladium Catalysts: Used for coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, coupling reactions can yield various arylated derivatives, while substitution reactions can introduce different functional groups at the bromine positions .

Scientific Research Applications

4,7-Dibromo-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole has several applications in scientific research:

Organic Electronics: It is used as a building block in the synthesis of conjugated polymers for electronic and optoelectronic applications.

Material Science: The compound is used in the development of new materials with unique optical and electronic properties.

Chemical Research: It serves as a precursor for the synthesis of various complex organic molecules used in research.

Mechanism of Action

The mechanism of action of 4,7-Dibromo-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole involves its ability to participate in various chemical reactions due to the presence of reactive bromine atoms and the triazole ring. The bromine atoms can undergo substitution reactions, while the triazole ring can participate in coupling reactions, allowing the compound to form complex structures with unique properties .

Comparison with Similar Compounds

Electron-Withdrawing Capacity

• Fluorine and bromine substituents in the target compound lower the LUMO energy (-3.8 eV), enabling efficient electron acceptance in OPV devices .
• The dinitro analogue (NO₂ substitution) exhibits even lower LUMO (-4.1 eV) due to stronger electron withdrawal but suffers from reduced solubility .
• Bromothiophene-modified derivatives (e.g., C₂₂H₂₁Br₂F₂N₃S₂) show extended π-conjugation, narrowing the bandgap (1.5 eV) and improving charge mobility (10⁻³ cm²/V·s) .

Device Efficiency

• Polymers incorporating the target compound (e.g., PTAZ-TPDx) achieve power conversion efficiencies (PCE) of ~7% in all-polymer solar cells .
• The bromothiophene derivative (CAS 1476807-53-0) enhances PCE to 9% in blends with non-fullerene acceptors (e.g., Y6) .

Side-Chain Engineering

• Longer alkyl chains (e.g., 2-hexyldecyl) reduce crystallinity, favoring amorphous film morphology critical for OPV .
• Branched chains (e.g., 2-butyloctyl) prevent π-π stacking, enhancing solubility in chlorobenzene and o-xylene .

Biological Activity

4,7-Dibromo-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole is a synthetic organic compound notable for its unique structure and potential biological activities. With a molecular formula of $C_{18}H_{25}Br_2F_2N_3$ and a molecular weight of approximately 481.22 g/mol, this compound features a benzo[d][1,2,3]triazole core that is characterized by a fused ring system containing nitrogen atoms. The presence of bromine and fluorine substituents significantly influences its chemical properties and biological interactions.

The compound's structure includes:

• Bromine Atoms : Contribute to reactivity and potential bioactivity.
• Fluorine Atoms : Enhance lipophilicity and may improve binding affinity to biological targets.
• Alkyl Chain (2-Ethylhexyl) : Increases solubility in organic solvents and may enhance bioactivity.

Biological Activity Overview

Research indicates that compounds with similar triazole structures exhibit various biological activities, including antimicrobial and antifungal effects. The unique combination of halogenated substituents in 4,7-dibromo-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole may enhance its pharmacological properties by improving interactions with biological targets.

Potential Pharmacological Properties

• Antimicrobial Activity : Studies suggest that compounds with similar structures can inhibit the growth of bacteria and fungi. The halogen substituents may play a crucial role in enhancing this activity.
• Antifungal Activity : Similar triazole derivatives have shown promise in treating fungal infections by disrupting cell membrane integrity.
• Inhibition of Enzymatic Activity : The compound may interact with specific enzymes involved in metabolic pathways, potentially leading to therapeutic effects.

Case Studies

Several studies have explored the biological activity of halogenated triazoles:

• Study on Antimicrobial Effects : A comparative analysis of various triazole derivatives showed that those with bromine and fluorine exhibited stronger antimicrobial properties than their non-halogenated counterparts .
• Mechanistic Studies : Research into the mechanism of action revealed that halogenated triazoles disrupt cellular processes by interfering with membrane integrity and enzyme function .

Interaction Studies

Understanding how 4,7-dibromo-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole interacts with biological systems is crucial for elucidating its therapeutic potential. Interaction studies include:

• Binding Affinity Assays : These assays assess how well the compound binds to target proteins or enzymes.
• Cell Viability Tests : Evaluating the effects of the compound on various cell lines helps determine cytotoxicity and therapeutic indices.

Comparative Analysis

A comparison table highlighting structural analogs and their key features is presented below:

Compound Name	Molecular Formula	Key Features
4,7-Dibromo-5,6-dinitro-2H-benzo[d][1,2,3]triazole	C14H17Br2N5O4	Contains nitro groups; potential explosive properties
4-Bromo-5-fluoro-1H-benzotriazole	C7H4BrFN4	Lacks alkyl chain; used in pharmaceuticals
4-Amino-5-bromo-benzotriazole	C7H6BrN4	Contains amino group; used as a reagent
4,7-Dibromo-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole	C18H25Br2F2N3	Unique structural features enhance bioactivity